Cas no 1203294-99-8 (N-(2-{[2-methyl-6-(pyrrolidin-1-yl)pyrimidin-4-yl]amino}ethyl)-3-(trifluoromethyl)benzamide)

• Product Name: N-(2-{[2-methyl-6-(pyrrolidin-1-yl)pyrimidin-4-yl]amino}ethyl)-3-(trifluoromethyl)benzamide
• CAS No: 1203294-99-8
• MF: C₁₉H₂₂F₃N₅O
• MW: 393.406094074249
• CID: 5857435
• PubChem ID: 45502703
• Update Time: 2025-06-10

N-(2-{[2-methyl-6-(pyrrolidin-1-yl)pyrimidin-4-yl]amino}ethyl)-3-(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-[2-[(2-methyl-6-pyrrolidin-1-ylpyrimidin-4-yl)amino]ethyl]-3-(trifluoromethyl)benzamide
• N-(2-{[2-methyl-6-(pyrrolidin-1-yl)pyrimidin-4-yl]amino}ethyl)-3-(trifluoromethyl)benzamide
• 1203294-99-8
• N-(2-((2-methyl-6-(pyrrolidin-1-yl)pyrimidin-4-yl)amino)ethyl)-3-(trifluoromethyl)benzamide
• F5626-0033
• AKOS024516100
• VU0649322-1

• Inchi： 1S/C19H22F3N5O/c1-13-25-16(12-17(26-13)27-9-2-3-10-27)23-7-8-24-18(28)14-5-4-6-15(11-14)19(20,21)22/h4-6,11-12H,2-3,7-10H2,1H3,(H,24,28)(H,23,25,26)
• InChI Key： CMRPXWHIFRYTFW-UHFFFAOYSA-N
• SMILES： C(NCCNC1C=C(N2CCCC2)N=C(C)N=1)(=O)C1=CC=CC(C(F)(F)F)=C1

Computed Properties

• Exact Mass: 393.17764483g/mol
• Monoisotopic Mass: 393.17764483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 512
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 70.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on N-(2-{[2-methyl-6-(pyrrolidin-1-yl)pyrimidin-4-yl]amino}ethyl)-3-(trifluoromethyl)benzamide

Comprehensive Overview of N-(2-{[2-methyl-6-(pyrrolidin-1-yl)pyrimidin-4-yl]amino}ethyl)-3-(trifluoromethyl)benzamide (CAS No. 1203294-99-8)

N-(2-{[2-methyl-6-(pyrrolidin-1-yl)pyrimidin-4-yl]amino}ethyl)-3-(trifluoromethyl)benzamide, with the CAS number 1203294-99-8, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique molecular structure combining a pyrimidine core with a pyrrolidine substituent and a trifluoromethylbenzamide moiety. Such structural complexity makes it a promising candidate for drug discovery, particularly in targeting specific enzymes or receptors involved in disease pathways.

The compound's pyrimidine scaffold is a well-known pharmacophore in medicinal chemistry, often associated with kinase inhibition. The addition of the pyrrolidin-1-yl group enhances its binding affinity, while the trifluoromethylbenzamide segment contributes to metabolic stability and lipophilicity. Researchers are particularly interested in its potential applications in oncology and neurology, where small-molecule inhibitors with similar profiles have shown efficacy. Recent studies highlight its relevance in addressing drug-resistant cancers and neurodegenerative disorders, aligning with current trends in precision medicine.

From a synthetic perspective, CAS 1203294-99-8 exemplifies modern structure-activity relationship (SAR) optimization techniques. Its design incorporates hydrogen bond acceptors and hydrophobic pockets, which are critical for target engagement. The trifluoromethyl group, in particular, is a hotspot in contemporary drug design due to its ability to modulate electronic properties and improve bioavailability. This aligns with the growing demand for fluorinated compounds in the pharmaceutical industry, as evidenced by the rise in FDA-approved fluorinated drugs over the past decade.

In the context of AI-driven drug discovery, N-(2-{[2-methyl-6-(pyrrolidin-1-yl)pyrimidin-4-yl]amino}ethyl)-3-(trifluoromethyl)benzamide serves as a case study for computational modeling. Machine learning algorithms are increasingly used to predict its ADMET properties (absorption, distribution, metabolism, excretion, and toxicity), reducing the need for extensive preclinical trials. This resonates with the broader shift toward in silico screening and virtual high-throughput screening (vHTS), which are revolutionizing early-stage drug development.

Another area of interest is the compound's potential role in epigenetic modulation. The pyrimidine core can interact with histone deacetylases (HDACs) or DNA methyltransferases (DNMTs), making it a candidate for epigenetic therapy. This is particularly relevant given the surge in research on epigenetic biomarkers for diseases like cancer and autoimmune conditions. The compound's selectivity profile could offer advantages over existing pan-HDAC inhibitors, which often suffer from off-target effects.

Environmental and green chemistry considerations also apply to CAS 1203294-99-8. The incorporation of trifluoromethyl groups poses challenges in terms of sustainable synthesis, prompting researchers to explore catalytic fluorination methods. This aligns with the pharmaceutical industry's push toward greener synthetic routes and reduced carbon footprints, a topic frequently searched in academic and industrial circles.

In summary, N-(2-{[2-methyl-6-(pyrrolidin-1-yl)pyrimidin-4-yl]amino}ethyl)-3-(trifluoromethyl)benzamide represents a multifaceted compound with applications spanning drug discovery, computational chemistry, and epigenetics. Its CAS number 1203294-99-8 serves as a key identifier for researchers navigating databases like PubChem or Reaxys. As the scientific community continues to explore its potential, this compound is poised to remain a subject of cutting-edge research and innovation.